Cas no 840531-08-0 (Benzenemethanol, 3-(phenyl-1-pyrenylamino)-)

• Product name: Benzenemethanol, 3-(phenyl-1-pyrenylamino)-
• CAS No: 840531-08-0
• MF: C₂₉H₂₁NO
• MW: 399.48314
• CID: 667837
• PubChem ID: 71414739

Benzenemethanol, 3-(phenyl-1-pyrenylamino)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3-(phenyl-1-pyrenylamino)-
• [3-(N-pyren-1-ylanilino)phenyl]methanol
• 840531-08-0
• {3-[PHENYL(PYREN-1-YL)AMINO]PHENYL}METHANOL
• DTXSID30834178

• Inchi： InChI=1S/C29H21NO/c31-19-20-6-4-11-25(18-20)30(24-9-2-1-3-10-24)27-17-15-23-13-12-21-7-5-8-22-14-16-26(27)29(23)28(21)22/h1-18,31H,19H2
• InChI Key： MXVVYGDNGWBRHM-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)N(C2=C3C=CC4=CC=CC5=C4C3=C(C=C5)C=C2)C6=CC=CC(=C6)CO

Computed Properties

• Exact Mass: 399.162314293g/mol
• Monoisotopic Mass: 399.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 23.5Ų